Tolfenamic Acid Acyl-β-D-Glucuronide
Tolfenamic Acid Acyl-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
77605-75-5
VCID:
VC0141138
InChI:
InChI=1S/C20H20ClNO8/c1-9-11(21)6-4-8-12(9)22-13-7-3-2-5-10(13)19(28)30-20-16(25)14(23)15(24)17(29-20)18(26)27/h2-8,14-17,20,22-25H,1H3,(H,26,27)/t14-,15-,16+,17-,20-/m0/s1
SMILES:
CC1=C(C=CC=C1Cl)NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C20H20ClNO8
Molecular Weight:
437.829
Tolfenamic Acid Acyl-β-D-Glucuronide
CAS No.: 77605-75-5
Reference Standards
VCID: VC0141138
Molecular Formula: C20H20ClNO8
Molecular Weight: 437.829
| CAS No. | 77605-75-5 |
|---|---|
| Product Name | Tolfenamic Acid Acyl-β-D-Glucuronide |
| Molecular Formula | C20H20ClNO8 |
| Molecular Weight | 437.829 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[2-(3-chloro-2-methylanilino)benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C20H20ClNO8/c1-9-11(21)6-4-8-12(9)22-13-7-3-2-5-10(13)19(28)30-20-16(25)14(23)15(24)17(29-20)18(26)27/h2-8,14-17,20,22-25H,1H3,(H,26,27)/t14-,15-,16+,17-,20-/m0/s1 |
| Standard InChIKey | UOKJMFLLHHYVOM-GHHWKCCRSA-N |
| SMILES | CC1=C(C=CC=C1Cl)NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 1-[2-[(3-Chloro-2-methylphenyl)amino]benzoate] β-D-Glucopyranuronic Acid; |
| PubChem Compound | 71752608 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume